Cas no 2438-12-2 ((±)-α,α,4-trimethylcyclohex-3-ene-1-methanol)

• Product Name: (±)-α,α,4-trimethylcyclohex-3-ene-1-methanol
• CAS No: 2438-12-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 1417068
• Update Time: 2024-08-15

(±)-α,α,4-trimethylcyclohex-3-ene-1-methanol Chemical and Physical Properties

Names and Identifiers

• (±)-α,α,4-trimethylcyclohex-3-ene-1-methanol
• (±)-alpha,alpha,4-trimethylcyclohex-3-ene-1-methanol
• 3-Cyclohexene-1-methanol, α,α,4-trimethyl-, (±)-

• Inchi： 1S/C10H18O/c1-8-4-6-9(7-5-8)10(2,3)11/h4,9,11H,5-7H2,1-3H3
• InChI Key： WUOACPNHFRMFPN-UHFFFAOYSA-N
• SMILES： CC1CCC(C(O)(C)C)CC=1

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.936
• Melting Point: 31-34℃
• Boiling Point: 218-221 deg
• Flash Point: 90℃
• Refractive Index: 1.4723 (estimate)
• PSA: 20.23

(±)-α,α,4-trimethylcyclohex-3-ene-1-methanol Security Information

• Hazardous Material Identification：
• Risk Phrases：R38
• Safety Term：S37

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